Cas no 1188363-13-4 (2-4-(1-methanesulfonylpyrrolidine-2-carbonyl)piperazin-1-yl-6-methoxy-1,3-benzothiazole)

• Product Name: 2-4-(1-methanesulfonylpyrrolidine-2-carbonyl)piperazin-1-yl-6-methoxy-1,3-benzothiazole
• CAS No: 1188363-13-4
• MF: C₁₈H₂₄N₄O₄S₂
• MW: 424.537561416626
• CID: 6229604
• PubChem ID: 44116402
• Update Time: 2025-07-10

2-4-(1-methanesulfonylpyrrolidine-2-carbonyl)piperazin-1-yl-6-methoxy-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-4-(1-methanesulfonylpyrrolidine-2-carbonyl)piperazin-1-yl-6-methoxy-1,3-benzothiazole
• [4-(6-methoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]-(1-methylsulfonylpyrrolidin-2-yl)methanone
• 1188363-13-4
• SR-01000921323
• VU0637183-1
• 2-[4-(1-methanesulfonylpyrrolidine-2-carbonyl)piperazin-1-yl]-6-methoxy-1,3-benzothiazole
• F5142-0197
• AKOS024500142
• (4-(6-methoxybenzo[d]thiazol-2-yl)piperazin-1-yl)(1-(methylsulfonyl)pyrrolidin-2-yl)methanone
• SR-01000921323-1

• Inchi： 1S/C18H24N4O4S2/c1-26-13-5-6-14-16(12-13)27-18(19-14)21-10-8-20(9-11-21)17(23)15-4-3-7-22(15)28(2,24)25/h5-6,12,15H,3-4,7-11H2,1-2H3
• InChI Key： LUWORNVCVGSSIY-UHFFFAOYSA-N
• SMILES： S(C)(N1CCCC1C(N1CCN(C2=NC3C=CC(=CC=3S2)OC)CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 424.12389761g/mol
• Monoisotopic Mass: 424.12389761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-4-(1-methanesulfonylpyrrolidine-2-carbonyl)piperazin-1-yl-6-methoxy-1,3-benzothiazole

Introduction to 2-4-(1-methanesulfonylpyrrolidine-2-carbonyl)piperazin-1-yl-6-methoxy-1,3-benzothiazole (CAS No. 1188363-13-4)

2-4-(1-methanesulfonylpyrrolidine-2-carbonyl)piperazin-1-yl-6-methoxy-1,3-benzothiazole (CAS No. 1188363-13-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural features of this molecule, particularly the presence of a methanesulfonylpyrrolidine moiety and a methoxy-substituted benzothiazole ring, contribute to its pharmacological profile and make it an intriguing candidate for further research and development.

The chemical structure of 2-4-(1-methanesulfonylpyrrolidine-2-carbonyl)piperazin-1-yl-6-methoxy-1,3-benzothiazole is characterized by a central piperazine ring linked to a benzothiazole moiety through a carbonyl group. The methanesulfonylpyrrolidine substituent adds additional complexity and functional diversity to the molecule. This intricate architecture not only influences the compound's solubility and stability but also plays a crucial role in its interactions with biological targets.

Recent studies have highlighted the potential of 2-4-(1-methanesulfonylpyrrolidine-2-carbonyl)piperazin-1-yl-6-methoxy-1,3-benzothiazole in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, 2-4-(1-methanesulfonylpyrrolidine-2-carbonyl)piperazin-1-yl-6-methoxy-1,3-benzothiazole has demonstrated significant antiviral activity against several RNA viruses, including influenza and hepatitis C viruses. The mechanism of action involves the inhibition of viral replication through interference with key viral enzymes. This dual functionality—anti-inflammatory and antiviral—positions the compound as a versatile therapeutic agent with broad-spectrum applications.

The anticancer potential of 2-4-(1-methanesulfonylpyrrolidine-2-carbonyl)piperazin-1-yl-6-methoxy-1,3-benzothiazole has also been explored in preclinical studies. Research conducted at the National Cancer Institute has shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways that regulate cell survival and proliferation.

To further elucidate the pharmacological properties of 2-4-(1-methanesulfonylpyrrolidine-2-carbonyl)piperazin-1-yl-6-methoxy-1,3-benzothiazole, several clinical trials are currently underway. These trials aim to evaluate the safety, efficacy, and pharmacokinetics of the compound in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses and exhibits favorable pharmacokinetic properties.

The synthesis of 2-4-(1-methanesulfonylpyrrolidine-2-carbonyl)piperazin-1-yl-6-methoxy-1,3-benzothiazole involves multiple steps and requires precise control over reaction conditions to ensure high yield and purity. Key synthetic routes include the formation of the piperazine ring through amination reactions and the introduction of the methanesulfonylpyrrolidine moiety via coupling reactions. Advanced techniques such as microwave-assisted synthesis and catalyst-mediated transformations have been employed to optimize these processes.

In conclusion, 2-4-(1-methanesulfonylpyrrolidine-2-carbonyl)piperazin-1-y l - 6 - methoxy - 1 , 3 - benzothiazole (CAS No . 1 8 8 3 6 3 - 0 - 4 ) is a multifaceted compound with promising therapeutic potential across multiple disease areas. Its unique chemical structure and biological activities make it an attractive target for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound is poised to play a significant role in advancing medical treatments for inflammatory diseases, viral infections, and cancer.